Cas no 1001906-70-2 (2-amino-2-(quinolin-4-yl)ethan-1-ol)

• Product Name: 2-amino-2-(quinolin-4-yl)ethan-1-ol
• CAS No: 1001906-70-2
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5596953
• PubChem ID: 55273370
• Update Time: 2025-05-26

2-amino-2-(quinolin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-(QUINOLIN-4-YL)ETHANOL
• 4-Quinolineethanol, β-amino-
• 2-amino-2-(quinolin-4-yl)ethan-1-ol

• Inchi： 1S/C11H12N2O/c12-10(7-14)8-5-6-13-11-4-2-1-3-9(8)11/h1-6,10,14H,7,12H2
• InChI Key： HPWXTBTUEOHWIY-UHFFFAOYSA-N
• SMILES： C(O)C(N)C1=C2C(=NC=C1)C=CC=C2

Experimental Properties

• Density: 1.242±0.06 g/cm3(Predicted)
• Boiling Point: 408.1±30.0 °C(Predicted)
• pka: 12.13±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-amino-2-(quinolin-4-yl)ethan-1-ol

Recent Advances in the Study of 2-amino-2-(quinolin-4-yl)ethan-1-ol (CAS: 1001906-70-2) in Chemical Biology and Pharmaceutical Research

The compound 2-amino-2-(quinolin-4-yl)ethan-1-ol (CAS: 1001906-70-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the versatility of 2-amino-2-(quinolin-4-yl)ethan-1-ol as a building block in the synthesis of novel bioactive molecules. Its quinoline moiety, combined with the amino alcohol functional group, makes it an attractive scaffold for the development of compounds with diverse pharmacological activities. Researchers have explored its role in targeting various biological pathways, including anti-inflammatory, anticancer, and antimicrobial mechanisms.

One of the most promising areas of research involves the compound's potential as an inhibitor of specific enzymes involved in disease progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-amino-2-(quinolin-4-yl)ethan-1-ol exhibited potent inhibitory effects against certain kinases implicated in cancer cell proliferation. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's efficacy and selectivity.

In addition to its therapeutic potential, recent advancements in synthetic methodologies have improved the efficiency and scalability of producing 2-amino-2-(quinolin-4-yl)ethan-1-ol. A 2022 paper in Organic Letters described a novel catalytic asymmetric synthesis route that significantly enhanced the enantiomeric purity of the compound, which is critical for its application in chiral drug development. This breakthrough has opened new avenues for the large-scale production of high-quality material for preclinical and clinical studies.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research is focused on addressing these issues through advanced computational modeling, in vitro and in vivo assays, and formulation studies. The integration of multidisciplinary approaches is expected to accelerate the translation of 2-amino-2-(quinolin-4-yl)ethan-1-ol from bench to bedside.

In conclusion, 2-amino-2-(quinolin-4-yl)ethan-1-ol (CAS: 1001906-70-2) represents a promising candidate for further investigation in drug discovery and development. Its unique chemical structure and demonstrated biological activities make it a valuable tool for exploring new therapeutic strategies. Future research should continue to explore its potential in various disease models and optimize its properties for clinical application.